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Compound of Interest

Compound Name: 4-Bromo-1H-indole-6-carboxamide

CAS No.: 955978-87-7

Cat. No.: B1375419

Get Quote

Executive Summary
4-Bromo-1H-indole-6-carboxamide is a high-value heterocyclic intermediate used primarily in

the discovery of small-molecule inhibitors for kinases (e.g., BTK, VEGFR) and DNA repair

enzymes (e.g., PARP). Its structural uniqueness lies in its dual-functionality: the C6-

carboxamide moiety serves as a critical hydrogen-bonding anchor (often mimicking the

adenine ring of ATP), while the C4-bromine atom provides a reactive "vector" for extending the

molecule into hydrophobic protein pockets via cross-coupling reactions.

This guide details the physicochemical properties, synthetic pathways, and medicinal chemistry

applications of this scaffold, designed for researchers in lead optimization and process

chemistry.

Part 1: Chemical Profile & Structural Analysis[1]
Physicochemical Properties
The presence of the bromine atom significantly alters the lipophilicity and electronic distribution

compared to the parent indole-6-carboxamide.
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Property
Value
(Predicted/Experimental)

Relevance

Formula C₉H₇BrN₂O Stoichiometry

Molecular Weight 239.07 g/mol
Fragment-based drug design

(FBDD) compliant

CAS Number
Derivative of 374633-27-9

(Acid)

Often synthesized in-situ from

the acid precursor

LogP ~1.8 – 2.1

Moderate lipophilicity; good

membrane permeability

potential

H-Bond Donors 3 (Indole-NH, Amide-NH₂)
Critical for "Hinge Region"

binding in kinases

H-Bond Acceptors 1 (Amide-C=O)
Interaction with backbone

residues (e.g., hinge glycine)

TPSA ~59 Å²
Favorable for CNS and oral

bioavailability

Electronic & Structural Logic
The 4-position of the indole ring is sterically adjacent to the C3 position but points into a distinct

vector space.

C6-Carboxamide (The Anchor): This group is planar with the indole ring. In many kinase

crystal structures, the amide N-H and C=O form a bidentate H-bond network with the kinase

hinge region (similar to the nicotinamide pocket in PARP).

C4-Bromine (The Vector): The bromine at C4 is electronically deactivated by the electron-

withdrawing carboxamide at C6, making it stable but reactive enough for palladium-catalyzed

couplings. It allows the attachment of hydrophobic groups (aryls, heteroaryls) to occupy the

"gatekeeper" or "back-pocket" regions of the target protein.

Part 2: Synthetic Pathways[1][4]
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The most robust synthesis proceeds from Methyl 4-bromo-1H-indole-6-carboxylate. Direct

bromination of indole-6-carboxamide is non-selective; therefore, the bromine is typically

installed earlier or the ring is constructed with it.

Retrosynthetic Analysis (Graphviz)

Figure 1: Retrosynthetic Disconnection of 4-Bromo-1H-indole-6-carboxamide
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Detailed Synthetic Protocol
Objective: Conversion of 4-Bromo-1H-indole-6-carboxylic acid to 4-Bromo-1H-indole-6-
carboxamide.

Reagents:

Starting Material: 4-Bromo-1H-indole-6-carboxylic acid (1.0 eq)

Activator: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl) (1.5 eq)
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Catalyst: Hydroxybenzotriazole (HOBt) (1.5 eq)

Amine Source: Ammonium Chloride (NH₄Cl) (3.0 eq)

Base: Diisopropylethylamine (DIPEA) (4.0 eq)

Solvent: DMF (Dimethylformamide)

Step-by-Step Methodology:

Activation: Dissolve 4-bromo-1H-indole-6-carboxylic acid in anhydrous DMF under an inert

atmosphere (N₂). Add DIPEA (2.0 eq) followed by EDC·HCl and HOBt.[1] Stir at room

temperature for 30 minutes to form the active ester.

Amidation: Add solid NH₄Cl followed by the remaining DIPEA (2.0 eq). The excess base is

required to liberate free ammonia from the ammonium salt.

Reaction: Stir the mixture at room temperature for 12–16 hours. Monitor by LC-MS (Target

[M+H]⁺ ≈ 240/242).

Work-up: Dilute the reaction mixture with ethyl acetate. Wash efficiently with saturated

NaHCO₃ (to remove unreacted acid), water (x3, to remove DMF), and brine.

Purification: Dry the organic layer over Na₂SO₄ and concentrate. If necessary, purify via flash

column chromatography (SiO₂, 0–10% MeOH in DCM).

Yield: Typical yields range from 75–85%.

Part 3: Reactivity & Medicinal Chemistry
Applications[1][6]
The "Scaffold-Vector" Concept
In drug discovery, this molecule is rarely the final drug. It is a core scaffold.

Suzuki-Miyaura Coupling (C4): The C4-Br is the primary diversification point. It reacts with

aryl boronic acids to create "4-substituted indole-6-carboxamides."
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Application: In BTK inhibitors, a hydrophobic group at C4 occupies the selectivity pocket

(Cys481 proximity).

N-Alkylation (N1): The indole nitrogen can be alkylated to tune solubility or reach solvent-

exposed regions.

Reactivity Map (Graphviz)

Figure 2: Divergent Reactivity Profile of the Scaffold
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Case Study: Kinase Inhibition
Indole-6-carboxamides are structural isosteres of quinazolines (found in Gefitinib).

Binding Mode: The C6-amide acts as a donor-acceptor pair for the kinase hinge.

Selectivity: The C4-substituent (introduced via the bromine) dictates selectivity. For example,

introducing a bulky piperidinyl-phenyl group at C4 can create potent PARP inhibitors by

stacking with tyrosine residues in the catalytic cleft.

Part 4: Safety & Handling
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Hazards: As a halogenated organic, treat as an irritant (Skin Irrit. 2, Eye Irrit. 2A).

Stability: Stable at room temperature. Store under inert gas (Argon) to prevent slow oxidation

of the indole ring over months.

Incompatibility: Avoid strong oxidizing agents (can oxidize the indole C2-C3 bond).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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